Cas no 63845-33-0 (N-Cbz-4-piperidinepropionicacid)

• Product Name: N-Cbz-4-piperidinepropionicacid
• CAS No: 63845-33-0
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• MDL: MFCD02179010
• CID: 58092
• PubChem ID: 9895315
• Update Time: 2025-05-23

N-Cbz-4-piperidinepropionicacid Chemical and Physical Properties

Names and Identifiers

• 3-(1-((Benzyloxy)carbonyl)piperidin-4-yl)propanoic acid
• 1-[(phenylmethoxy)carbonyl]-4-Piperidinepropanoic acid
• 3-(1-phenylmethoxycarbonylpiperidin-4-yl)propanoic acid
• N-CBZ-4-PIPERIDINEPROPIONIC ACID
• 3-(1-(benzyloxycarbonyl)piperidin-4-yl)propanoic acid
• AK115655
• 3-{1-[(benzyloxy)carbonyl]piperidin-4-yl}propanoic acid
• 1-Cbz-4-Piperidinepropionic Acid
• NZTJJLCAFTZAGK-UHFFFAOYSA-N
• 9778AB
• RL04432
• N-CBZ-4-PIPERIDINEPROPANOIC ACID
• 3-(N-Cbz-piperidin-4-yl)propionic acid
• AM101064
• AJ-
• SCHEMBL6823133
• 1-[(phenylmethoxy)carbonyl]-4-piperdinepropanoic acid
• DS-4255
• 3-(1-Cbz-4-piperidyl)propanoic Acid
• SY105567
• 63845-33-0
• CS-0060540
• A834554
• AKOS011500009
• 4-(2-Carboxy-ethyl)-piperidine-1-carboxylic acid benzyl ester
• DTXSID10432459
• 3-(1-phenylmethoxycarbonyl-4-piperidinyl)propanoic acid
• MFCD02179010
• FT-0653281
• J-510403
• EN300-121238
• 3-(1-benzyloxycarbonyl-4-piperidyl)propionic acid
• SB43698
• (2E)-3-[4-(3-Methylbutoxy)phenyl]acrylicacid
• I10527
• DB-031526
• N-Cbz-4-piperidinepropionicacid

• MDL： MFCD02179010
• Inchi： 1S/C16H21NO4/c18-15(19)7-6-13-8-10-17(11-9-13)16(20)21-12-14-4-2-1-3-5-14/h1-5,13H,6-12H2,(H,18,19)
• InChI Key： NZTJJLCAFTZAGK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CCC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 291.14700
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 2.2

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.547
• PSA: 66.84000
• LogP: 2.83790
• Vapor Pressure: No data available

N-Cbz-4-piperidinepropionicacid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on N-Cbz-4-piperidinepropionicacid

N-Cbz-4-piperidinepropionic Acid (CAS No. 63845-33-0): A Versatile Building Block in Medicinal Chemistry and Organic Synthesis

N-Cbz-4-piperidinepropionic acid, identified by its CAS No. 63845-33-0, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry, peptide synthesis, and drug discovery. This compound features a piperidine ring fused to a propionic acid chain, with a Cbz (carbobenzyloxy) protecting group attached to the amine functionality. The combination of these structural elements provides a platform for diverse chemical modifications, making it an essential intermediate in the development of bioactive molecules.

The Cbz group (benzyloxycarbonyl) is a widely used protecting group in organic synthesis due to its stability under mild acidic and basic conditions and its compatibility with various coupling reactions. In the context of N-Cbz-4-piperidinepropionic acid, this group ensures selective deprotection strategies, which are critical for constructing complex molecular architectures such as peptidomimetics and small-molecule drugs. The piperidine ring, a six-membered saturated heterocycle, is known for its ability to mimic the conformational flexibility of natural products, thereby enhancing drug-like properties such as solubility and metabolic stability.

Recent advancements in medicinal chemistry highlight the role of compounds like N-Cbz-4-piperidinepropionic acid in addressing unmet therapeutic needs. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated the utility of piperidine-based derivatives in modulating G protein-coupled receptors (GPCRs), which are implicated in neurological disorders and cancer progression. By leveraging the structural versatility of this compound, researchers have designed novel ligands with improved selectivity and potency compared to traditional scaffolds.

The synthetic accessibility of N-Cbz-4-piperidinepropionic acid further underscores its value in industrial applications. Modern methodologies, including microwave-assisted synthesis and catalytic hydrogenation techniques, enable efficient production with high yields and purity levels exceeding 99%. These processes align with green chemistry principles by minimizing waste generation and energy consumption during large-scale manufacturing.

In the realm of peptide science, this compound serves as a key precursor for creating modified amino acids that resist enzymatic degradation—a critical factor for enhancing oral bioavailability. A notable example is its incorporation into peptidic inhibitors targeting proteolytic enzymes involved in inflammatory diseases. Studies from *ACS Chemical Biology* (2022) revealed that Cbz-functionalized piperidines significantly prolonged half-lives in preclinical models while maintaining target engagement.

Emerging trends also point toward potential applications beyond traditional pharmaceuticals. For instance, researchers at ETH Zurich reported using similar piperidine derivatives as chiral auxiliaries in asymmetric catalysis—a breakthrough that could streamline enantioselective syntheses for chiral drugs currently requiring costly resolution steps.

Environmental sustainability considerations have driven innovation around biodegradable polymers derived from such building blocks. The propionic acid moiety offers inherent hydrophilicity without compromising mechanical strength when polymerized appropriately—attributes valuable for developing eco-friendly packaging materials or controlled-release drug delivery systems.

Quality assurance protocols for compounds like CAS No. 63845-33-0 adhere strictly to IUPAC nomenclature standards while meeting stringent regulatory requirements set forth by organizations like USP/NF and EP pharmacopoeias. Advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry ensure batch-to-batch consistency necessary for GMP-compliant production environments.

Educational institutions worldwide increasingly incorporate case studies involving this compound into their curricula due to its multifaceted relevance across disciplines ranging from synthetic organic chemistry to computational drug design software training modules.

As we look ahead, ongoing investigations aim to expand the scope of this versatile scaffold through combinatorial library approaches aimed at discovering new enzyme inhibitors or ion channel modulators relevant to neurodegenerative diseases like Alzheimer's where current treatment options remain limited.